Cas no 39063-70-2 (1H-Phosphole, 2,5-dihydro-1-hydroxy-, 1-oxide)

• Product Name: 1H-Phosphole, 2,5-dihydro-1-hydroxy-, 1-oxide
• CAS No: 39063-70-2
• Molecular Formula: C₄H₇O₂P
• Molecular Weight: 118.07098
• CID: 1505208
• PubChem ID: 10898700

1H-Phosphole, 2,5-dihydro-1-hydroxy-, 1-oxide Properties

Names and Identifiers

• 1H-Phosphole, 2,5-dihydro-1-hydroxy-, 1-oxide
• 1-hydroxy-2,5-dihydro-1λ⁵-phosphole 1-oxide
• 1-hydroxy-2,5-dihydro-1H-1lambda-phosphol-1-one
• 1-hydroxy-1-oxo-3-phospholene
• 39063-70-2
• SCHEMBL6244364
• 1-hydroxy-2,5-dihydro-1H-1
• 1-hydroxy-2,5-dihydro-1lambda5-phosphole 1-oxide
• E?-phosphol-1-one
• DTXSID90447526
• 1-Hydroxy-3-Phospholene 1-oxide

• InChIKey： IOJIDJIXZUSEJZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H7O2P/c5-7(6)3-1-2-4-7/h1-2H,3-4H2,(H,5,6)
• SMILES： C1C=CCP1(=O)O

Computed Properties

• Exact Mass: 118.01841
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 118.01836646g/mol
• Heavy Atom Count: 7
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phosphacyclic compounds